5,12-Naphthacenedione, 7,8,9,10-tetrahydro-6,8,11-trihydroxy-8-(1-hydroxyethyl)-1-methoxy-10-((2,3,6-trideoxy-3-(4-methoxy-1-piperidinyl)-alpha-L-lyxo-hexopyranosyl)oxy)-, hydrochloride

• CAS No.: 79898-08-1
• Molecular Formula: C33H42ClNO11
• Molecular Weight: 664.1 g/mol
• IUPAC Name: (9S)-6,9,11-trihydroxy-9-(1-hydroxyethyl)-7-[(2R,4S,5S,6S)-5-hydroxy-4-(4-methoxypiperidin-1-yl)-6-methyloxan-2-yl]oxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
• InChI: InChI=1S/C33H41NO11.ClH/c1-15-28(36)20(34-10-8-17(42-3)9-11-34)12-23(44-15)45-22-14-33(41,16(2)35)13-19-25(22)32(40)27-26(30(19)38)29(37)18-6-5-7-21(43-4)24(18)31(27)39;/h5-7,15-17,20,22-23,28,35-36,38,40-41H,8-14H2,1-4H3;1H/t15-,16?,20-,22?,23-,28+,33-;/m0./s1
• InChI Key: URYQFBKZFJQZJO-GCPFDLRKSA-N
• Isomeric SMILES: C[C@H]1[C@H]([C@H](C[C@@H](O1)OC2C[C@@](CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(C)O)O)N6CCC(CC6)OC)O.Cl
• Canonical SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(C)O)O)N6CCC(CC6)OC)O.Cl

Description

This compound belongs to the anthracycline class of antibiotics, characterized by a tetracyclic naphthacenedione core linked to an amino sugar moiety. Its structure includes a 1-hydroxyethyl group at position 8 and a 4-methoxy-piperidinyl substituent on the 2,3,6-trideoxy-α-L-lyxo-hexopyranosyl sugar (). These modifications distinguish it from classical anthracyclines like daunorubicin or doxorubicin. The hydrochloride salt enhances solubility, a critical factor for intravenous administration in oncology ().

Key structural features:

• Naphthacenedione core: Facilitates intercalation into DNA, disrupting topoisomerase II and generating reactive oxygen species (ROS) ().
• 1-Hydroxyethyl group at C-8: May reduce cardiotoxicity by altering iron-mediated ROS generation compared to the acetyl group in daunorubicin ().
• 4-Methoxy-piperidinyl sugar: Modulates binding affinity to DNA and resistance mechanisms associated with P-glycoprotein efflux ().

Biological Activity

5,12-Naphthacenedione derivatives have garnered attention due to their diverse biological activities. The compound in focus, characterized by its complex structure and multiple functional groups, exhibits potential therapeutic properties. This article reviews the biological activity of this specific naphthacenedione derivative, synthesizing findings from various studies.

Chemical Structure

The compound's structure can be summarized as follows:

• Core Structure : Naphthacenedione
• Functional Groups : Hydroxy groups, methoxy group, and a piperidinyl sugar moiety.

Anticancer Activity

Research has indicated that naphthacenedione derivatives possess significant anticancer properties. For instance, studies have shown that these compounds can induce apoptosis in cancer cells by interfering with critical cellular pathways. The mechanism often involves the inhibition of DNA topoisomerases and induction of oxidative stress leading to cell death.

Table 1: Anticancer Activity of Naphthacenedione Derivatives

Compound	Cancer Type	Mechanism of Action	Reference
5,12-Naphthacenedione	Breast Cancer	DNA Topoisomerase inhibition
5,12-Naphthacenedione	Leukemia	Induction of oxidative stress

Antifungal Properties

The compound has also demonstrated antifungal activity against various strains of fungi. Studies utilizing the EUCAST broth microdilution method revealed that certain naphthacenedione derivatives can inhibit the growth of Candida albicans with measurable MIC values.

Table 2: Antifungal Activity Against Candida albicans

Compound	MIC (µg/ml)	Activity Type	Reference
Aclarubicin	8.4	Fungistatic
Doxorubicin	0.8 - 7.3	Fungicidal

Anti-inflammatory Effects

Naphthacenedione derivatives have been investigated for their anti-inflammatory properties. They exhibit the ability to modulate inflammatory pathways and reduce cytokine production in various models.

Case Study 1: In Vitro Studies on Cancer Cells

A study conducted on breast cancer cell lines demonstrated that treatment with naphthacenedione derivatives resulted in significant reductions in cell viability and induced apoptosis through caspase activation. The results indicated a dose-dependent response with significant effects observed at concentrations as low as 10 µM.

Case Study 2: Efficacy Against Fungal Infections

In a clinical setting, a derivative was tested against resistant strains of Candida albicans. The results showed that the compound effectively inhibited fungal growth and demonstrated synergistic effects when combined with conventional antifungal agents.

The biological activities of this compound can be attributed to its structural features:

• Topoisomerase Inhibition : The ability to interfere with DNA replication and transcription.
• Oxidative Stress Induction : Generation of reactive oxygen species (ROS) leading to cellular damage.
• Cytokine Modulation : Alteration of inflammatory mediators through specific signaling pathways.

Comparison with Similar Compounds

DNA Binding and Topoisomerase Inhibition

• The 4-methoxy-piperidinyl sugar in the target compound may enhance DNA intercalation stability compared to daunorubicin’s 3-amino sugar, as seen in analogues with modified sugar moieties ().

Resistance Profile

• Methoxy and piperidinyl groups in the sugar moiety may circumvent resistance mediated by P-glycoprotein (P-gp) efflux pumps, unlike daunorubicin and doxorubicin ().

Solubility and Bioavailability

• The hydrochloride salt improves aqueous solubility (>50 mg/mL), critical for parenteral administration ().
• Hydrogen bond donor/acceptor counts (7/11) suggest comparable solubility to idarubicin ().

Toxicity and Efficacy Data

• Daunorubicin: LD₅₀ (mouse, IV) = 20 mg/kg; dose-limiting cardiotoxicity ().
• Target Compound: Preliminary data () show LD₅₀ = 40 mg/kg (mouse, IV), suggesting a wider therapeutic index. Antitumor activity in leukemia models matches daunorubicin at half the dose.

Research Findings and Clinical Implications

• Reduced Cardiotoxicity : The 1-hydroxyethyl group minimizes iron binding, attenuating ROS-induced cardiomyocyte damage ().
• Enhanced Targeting : The 4-methoxy-piperidinyl sugar improves uptake in P-gp-overexpressing tumors ().
• Synergistic Potential: Combines favorably with alkylating agents in preclinical studies, similar to epirubicin ().